Cas no 472967-95-6 ((3S,5S)-Atorvastatin Acetonide tert-Butyl Ester)

• Product Name: (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester
• CAS No: 472967-95-6
• MF: C₄₀H₄₇FN₂O₅
• MW: 654.809994935989
• CID: 930840
• PubChem ID: 11556506
• Update Time: 2025-04-19

(3S,5S)-Atorvastatin Acetonide tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (4S,6S)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• (3S,5S)-Atorvastatin Acetonide tert-Butyl Ester
• (4S,6S)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-
• Atorvastatin acetonide
• ATV-1 acetonide
• tert-Butyl 2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenyl-caramoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• AKOS030240639
• SCHEMBL17987930
• tert-Butyl 2-((4S,6S)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• tert-butyl 2-[(4S,6S)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• DTXSID30468497
• 472967-95-6

• Inchi： 1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m0/s1
• InChI Key： NPPZOMYSGNZDKY-ACHIHNKUSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H]1C[C@@H](CC(=O)OC(C)(C)C)OC(C)(C)O1

Computed Properties

• Exact Mass: 654.34700
• Monoisotopic Mass: 654.34690077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Melting Point: 52-55°C
• PSA: 78.79000
• LogP: 9.44200